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Compound of Interest

Compound Name: Tantalum(V) methoxide

Cat. No.: B1590645

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of
Tantalum(V) methoxide, Ta(OCHs)s. It details the dimeric nature of this metal alkoxide,
summarizes key structural and physical data, outlines experimental protocols for its synthesis
and characterization, and visualizes the core chemical pathways involving this compound. This
document is intended to be a valuable resource for professionals in materials science,
catalysis, and pharmaceutical development where tantalum-based compounds are of interest.

Molecular Structure and Coordination

Tantalum(V) methoxide, in the solid state and in non-complexing solvents, exists as a dimer
with the molecular formula Taz(OCHs)10.[1] This structure is analogous to other tantalum(V)
alkoxides, such as the well-characterized tantalum(V) ethoxide.[1]

The dimeric framework consists of two tantalum atoms, each at the center of a distorted
octahedron. These two octahedra share a common edge, which is defined by two bridging
methoxide ligands.[1] Each tantalum center is, therefore, coordinated to six oxygen atoms.
Four of these are terminal methoxide groups, and two are the bridging methoxide groups (p-
OCH?5).[1] This arrangement results in a six-coordinate environment for each tantalum atom.
The more descriptive molecular formula for this dimeric structure can be written as
[(CH30)4Ta(u-OCHs)]2.
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Quantitative Structural and Physical Data

While a definitive single-crystal X-ray diffraction study for pure Tantalum(V) methoxide is not
readily available in the public domain, structural parameters can be inferred from related
compounds and are summarized below.

Table 1: Physical Properties of Tantalum(V) Methoxide

Property Value Reference
Chemical Formula CsH150sTa [2]
Molecular Weight 336.12 g/mol [2]
CAS Number 865-35-0 [2]
Appearance White solid [3]

Table 2: Representative Bond Lengths from a Related Tantalum Alkoxide

Data from a mixed methoxide/isopropoxide complex, Taz(OMe)z(OiPr)s, are provided as an
estimate for Ta-O bond lengths.

Bond Bond Length (A) Reference

Ta-O (alkoxy) 1.815(8) — 1.895(6) [4]

Experimental Protocols
Synthesis of Tantalum(V) Methoxide

A common and effective method for synthesizing Tantalum(V) methoxide is the reaction of
Tantalum(V) chloride (TaCls) with anhydrous methanol.[3] Anhydrous ammonia is used to
neutralize the hydrogen chloride byproduct, driving the reaction to completion and preventing
the formation of mixed chloride-methoxide species.[1][3] The insoluble ammonium chloride
byproduct can be easily removed by filtration.

Reaction Scheme: Ta2Clio + 10 CH3OH + 10 NH3 - Ta2(OCHs)10 + 10 NH4Cl
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Protocol:

e Reaction Setup: Under an inert atmosphere (e.g., nitrogen or argon), a solution of
Tantalum(V) chloride in a dry, non-coordinating solvent is prepared.

» Addition of Methanol: A stoichiometric excess of anhydrous methanol is slowly added to the
TaCls solution.

e Neutralization: Anhydrous ammonia gas is bubbled through the reaction mixture, or a
solution of ammonia in an appropriate solvent is added, to precipitate ammonium chloride.

e Isolation: The reaction mixture is filtered to remove the solid ammonium chloride.

 Purification: The solvent is removed from the filtrate under reduced pressure. The resulting
crude Tantalum(V) methoxide can be purified by vacuum distillation to obtain a high-purity
product.[3]
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Synthesis of Tantalum(V) Methoxide
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Caption: Synthesis workflow for Tantalum(V) methoxide.

Structural Characterization by X-ray Crystallography

X-ray crystallography is the definitive method for determining the precise three-dimensional
molecular structure of crystalline solids.

General Protocol:
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o Crystal Growth: Single crystals of Tantalum(V) methoxide suitable for X-ray diffraction must
be grown. This is typically achieved by slow evaporation of a saturated solution or by slow
cooling of a solution in an appropriate solvent under anhydrous conditions.

o Data Collection: A suitable crystal is mounted on a diffractometer. The crystal is then
irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern of scattered
X-rays is recorded by a detector as the crystal is rotated.

o Structure Solution and Refinement: The collected diffraction data (intensities and positions of
reflections) are processed. Computational methods are used to solve the phase problem and
generate an initial electron density map of the crystal's unit cell. This map is then used to
build an atomic model of the molecule. The model is subsequently refined to achieve the
best possible fit with the experimental data, yielding precise atomic coordinates, bond
lengths, and bond angles.

Hydrolysis and Condensation for Tantalum Oxide
(Ta20s) Synthesis

Tantalum(V) methoxide is a common precursor for the synthesis of tantalum(V) oxide (Taz0s)
thin films and nanopatrticles via a sol-gel process.[5] This process involves two key steps:
hydrolysis and condensation.

o Hydrolysis: Tantalum(V) methoxide reacts with water, leading to the replacement of
methoxide groups (-OCH?s) with hydroxyl groups (-OH).

o Condensation: The hydroxylated tantalum intermediates react with each other (or with
remaining methoxide groups) to eliminate water or methanol, forming stable Ta-O-Ta oxo
bridges. This process leads to the formation of a three-dimensional tantalum oxide network.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Fabricating_Tantalum_Pentoxide_Ta_O_Dielectric_Layers_Using_Tantalum_V_Methoxide.pdf
https://www.benchchem.com/product/b1590645?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sol-Gel Process for Ta20s Synthesis
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Caption: Hydrolysis and condensation pathway of Tantalum(V) methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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